Cas no 329779-12-6 (1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one)

1-(4-Chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one is a synthetic organic compound featuring a chlorophenyl ketone moiety linked to a phenylpiperazine group via a propyl chain. This structure imparts potential pharmacological relevance, particularly in central nervous system (CNS) research, due to the phenylpiperazine scaffold's affinity for neurotransmitter receptors. The chlorophenyl group enhances lipophilicity, potentially improving blood-brain barrier permeability. The compound's well-defined molecular architecture allows for precise structure-activity relationship studies, making it valuable in medicinal chemistry for developing ligands targeting serotonin or dopamine receptors. Its crystalline form ensures consistent purity, while the modular structure permits further derivatization for exploratory synthesis. Suitable for controlled laboratory use under standard safety protocols.

1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one structure

329779-12-6 structure

Product Name:1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one

CAS No:329779-12-6

MF:

MW:

CID:4646333

Update Time:2025-11-03

1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one

1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A954013-1g	1-(4-Chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one	329779-12-6	90%	1g	$611.0	2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00934328-1g	1-(4-Chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one	329779-12-6	90%	1g	￥4193.0	2023-03-20
Key Organics Ltd	JS-1724-1MG	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-1724-5MG	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-1724-10MG	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-1724-20MG	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	JS-1724-0.5G	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	JS-1724-1g	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	JS-1724-5g	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	JS-1724-10g	1-(4-chlorophenyl)-3-(4-phenylpiperazino)-1-propanone	329779-12-6	>90%	10g	£5775.00	2025-02-09

1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one

Introduction to 1-(4-Chlorophenyl)-3-(4-Phenylpiperazin-1-yl)Propan-1-one (CAS No. 329779-12-6)

1-(4-Chlorophenyl)-3-(4-Phenylpiperazin-1-yl)Propan-1-one (CAS No. 329779-12-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to by its CAS number, is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The structure of this compound consists of a propanone backbone with a 4-chlorophenyl group at one end and a 4-phenylpiperazinyl group at the other. The combination of these groups creates a molecule with unique chemical properties and potential biological activity.

The 4-chlorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and solubility. Similarly, the 4-phenylpiperazinyl group contributes to the molecule's rigidity and potential for hydrogen bonding, which are critical for its interactions with biological systems. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of compounds targeting specific receptors or enzymes.

One of the most promising applications of 1-(4-Chlorophenyl)-3-(4-Phenylpiperazin-1-yl)Propan-1-one lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to modulate various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in kinase-targeted therapies.

In addition to its pharmacological applications, this compound has also been studied for its role in organic synthesis. The propanone backbone serves as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity. Recent advancements in asymmetric synthesis have allowed researchers to explore enantiomerically pure versions of this compound, which could be valuable in stereochemistry studies and chiral recognition assays.

The synthesis of 1-(4-Chlorophenyl)-3-(4-Phenylpiperazin-1-yl)Propan-1-one typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. A notable approach reported in *Organic Process Research & Development* involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of byproducts, making it more suitable for large-scale production.

From an analytical standpoint, this compound has been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, conformational flexibility, and intermolecular interactions. For example, X-ray crystallography revealed that the molecule adopts a planar conformation due to conjugation between the aromatic rings and the piperazine nitrogen atoms.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Molecular docking studies have shown that it can bind effectively to several protein targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a starting point for developing novel therapeutic agents.

In conclusion, 1-(4-Chlorophenyl)-3-(4-Phenylpiperazin-1-yl)Propan-1-one (CAS No. 329779-12-6) is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery and chemical synthesis efforts.